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Compound of Interest

Compound Name:
Sodium 1-heptanesulfonate

monohydrate

Cat. No.: B1324521 Get Quote

In-Depth Technical Guide: Sodium 1-
Heptanesulfonate Monohydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

applications, and experimental considerations for sodium 1-heptanesulfonate monohydrate.

This ion-pairing agent is a critical reagent in various analytical and separation techniques,

particularly within the pharmaceutical and biotechnology sectors.

Core Physicochemical Data
A clear distinction between the monohydrate and anhydrous forms of sodium 1-

heptanesulfonate is crucial for accurate experimental design and data interpretation. The key

quantitative data are summarized below.
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Property
Sodium 1-
Heptanesulfonate
Monohydrate

Sodium 1-
Heptanesulfonate
Anhydrous

Molecular Formula C₇H₁₇NaO₄S[1][2] C₇H₁₅NaO₃S[3][4]

Linear Formula CH₃(CH₂)₆SO₃Na · H₂O[1] C₇H₁₅O₃SNa

Molecular Weight 220.26 g/mol [1][2][5] 202.25 g/mol [3][4]

CAS Number 207300-90-1[5] 22767-50-6[3]

Appearance White crystals or powder[1] White crystals[3]

Melting Point >300 °C[1] >300 °C[3]

Applications in Research and Drug Development
Sodium 1-heptanesulfonate is primarily utilized as an ion-pairing reagent in reverse-phase

high-performance liquid chromatography (RP-HPLC). Its amphiphilic nature, possessing a

hydrophobic heptyl chain and a hydrophilic sulfonate group, allows it to interact with both the

stationary phase and charged analytes. This interaction modifies the retention characteristics of

polar and ionic compounds, enabling their separation and quantification.

Key applications include:

Analysis of Pharmaceuticals: It is widely employed for the quality control and analysis of

drugs, including peptides, proteins, and small molecule therapeutics.

Metabolomics: Researchers use it to separate and identify endogenous metabolites in

complex biological matrices.

Environmental Analysis: It aids in the detection and quantification of polar pollutants in

environmental samples.

Experimental Protocol: Ion-Pairing Chromatography
for Peptide Analysis
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This section details a general methodology for the use of sodium 1-heptanesulfonate
monohydrate in the HPLC analysis of a peptide sample.

1. Mobile Phase Preparation:

Aqueous Component (Mobile Phase A): Prepare a solution of 100 mM sodium 1-
heptanesulfonate monohydrate in ultrapure water. Adjust the pH to 3.0 using phosphoric

acid. Filter the solution through a 0.22 µm membrane filter.

Organic Component (Mobile Phase B): Acetonitrile (HPLC grade).

2. Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Flow Rate: 1.0 mL/min.

Detection: UV absorbance at 214 nm.

Injection Volume: 20 µL.

Gradient Elution:

0-5 min: 95% A, 5% B

5-25 min: Linear gradient to 40% A, 60% B

25-30 min: Hold at 40% A, 60% B

30-35 min: Return to initial conditions (95% A, 5% B)

35-45 min: Column re-equilibration.

3. Sample Preparation:

Dissolve the peptide sample in Mobile Phase A to a final concentration of 1 mg/mL.

Filter the sample through a 0.45 µm syringe filter before injection.
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Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the experimental protocol described above.
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Caption: Workflow for Peptide Analysis using Ion-Pairing HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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